Cas no 1807101-91-2 (2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide)

• Product Name: 2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide
• CAS No: 1807101-91-2
• MF: C₈H₆Br₂F₃NO
• MW: 348.942551136017
• CID: 4982432
• Update Time: 2025-10-17

2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide

• Inchi： 1S/C8H6Br2F3NO/c9-3-4-1-2-5(10)7(6(4)14)15-8(11,12)13/h1-2H,3,14H2
• InChI Key： KUPBGRRKSLJUCL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CBr)=C(C=1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2

Additional information on 2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide

Recent Advances in the Study of 2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide (CAS: 1807101-91-2)

The compound 2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide (CAS: 1807101-91-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated aromatic compound, characterized by its unique trifluoromethoxy and bromo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for the development of novel therapeutic agents, including kinase inhibitors and antimicrobial compounds.

Recent studies have focused on optimizing the synthetic pathways for 2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method using palladium-based complexes, which reduced side reactions and enhanced the scalability of the synthesis. This advancement is critical for industrial applications, where consistent quality and cost-effectiveness are paramount.

In addition to synthetic improvements, researchers have explored the biological applications of derivatives derived from this compound. For instance, a team at the University of Cambridge reported its use as a precursor in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative disorders. The trifluoromethoxy group's electron-withdrawing properties were found to enhance binding affinity to the target kinase, as confirmed by X-ray crystallography studies.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, highlighted the role of 2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide in constructing analogs with potent antibacterial activity against multidrug-resistant strains. The bromo substituent facilitated further functionalization, enabling the introduction of pharmacophores that improved membrane penetration and target engagement.

Despite these advancements, challenges remain in the large-scale production and stability of this compound under physiological conditions. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For example, encapsulation in nanoparticle carriers has shown preliminary success in enhancing its bioavailability, as reported in a 2024 ACS Nano study.

In conclusion, 2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide continues to be a focal point in medicinal chemistry, bridging synthetic innovation and therapeutic discovery. Future directions may include its application in covalent inhibitor design and targeted drug delivery systems, further expanding its utility in addressing unmet medical needs.